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Compound Name: Chloromethoxy(dimethyl)silane

Cat. No.: B14125739

Get Quote

Executive Summary
Chloromethoxy(dimethyl)silane (CAS: 1825-68-9), commonly referred to as

chloro(methoxy)dimethylsilane, is a highly reactive, heterofunctional organosilicon compound.

Featuring both a labile silicon-chlorine (Si-Cl) bond and a stable silicon-methoxy (Si-OCH₃)

linkage, it serves as a critical reagent in advanced organic synthesis, surface modification, and

materials science. This guide elucidates its molecular architecture, mechanistic reactivity, and

provides field-validated protocols for its application in silylation and molecular layer deposition

(MLD).

Molecular Architecture and Physico-Chemical
Profile
The molecule (C₃H₉ClOSi) centers on a silicon atom tetrahedrally coordinated to one chlorine

atom, one methoxy group, and two methyl groups . The stark difference in bond dissociation

energies and polarities between the Si-Cl and Si-O bonds dictates its heterofunctional

reactivity. The highly polarized Si-Cl bond is exceptionally susceptible to nucleophilic attack,
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whereas the Si-OCH₃ group remains relatively stable under neutral or mildly basic conditions,

allowing for selective, stepwise reactions.

Data Presentation: Physico-Chemical Properties
To ensure accurate experimental design, the physical parameters of the compound are

summarized below.

Property Value

CAS Number 1825-68-9

Molecular Formula C₃H₉ClOSi

Molecular Weight 124.64 g/mol

Density (at 25 °C) 0.953 g/cm³

Boiling Point 77 °C

Flash Point -9 °C (15 °F)

Vapor Pressure (at 25 °C) ~169 mmHg

Mechanistic Reactivity and Chemical Pathways
Nucleophilic Substitution at Silicon (Sₙ2-Si)
The primary mode of reactivity for chloromethoxy(dimethyl)silane is nucleophilic substitution

at the silicon center. When exposed to protic nucleophiles (e.g., alcohols, amines, or surface

silanols), the chlorine atom acts as an excellent leaving group. The reaction proceeds via a

pentacoordinate transition state, resulting in the formation of a new Si-O or Si-N bond and the

stoichiometric release of hydrogen chloride (HCl) .

Hydrolysis and Condensation
In the presence of atmospheric moisture, the Si-Cl bond undergoes rapid hydrolysis to yield a

transient methoxy(dimethyl)silanol intermediate. These silanol groups quickly condense to form

stable siloxane (Si-O-Si) networks. This extreme moisture sensitivity necessitates stringent

anhydrous handling conditions to prevent reagent degradation.
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Mechanistic pathway of silane hydrolysis and subsequent condensation into siloxane.

Applications in Organic Synthesis and Materials
Science
Silyl Protecting Group
In organic synthesis, the compound is utilized to protect active hydrogen-containing functional

groups. The resulting silyl ethers are more volatile and thermally stable than their parent

alcohols, which is highly advantageous for gas chromatography (GC) analysis and complex

multi-step syntheses where the alcohol must be temporarily masked.

Surface Modification and Molecular Layer Deposition
(MLD)
In materials science, chloromethoxy(dimethyl)silane is employed to tailor surface energies. It

reacts with surface hydroxyls on glass or metal oxides to form a covalently bound siloxane

monolayer, imparting hydrophobicity. Furthermore, it acts as a heterofunctional precursor in

MLD. The Si-Cl group anchors the molecule to the substrate, while the methoxy group can be

subsequently activated for layer-by-layer polymer growth .
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Experimental Protocols
Protocol 1: Silylation of Alcohols (Protection Strategy)
Causality Insight: The addition of an organic base (e.g., Triethylamine) is non-negotiable. It

serves a dual purpose: it acts as an acid scavenger to neutralize the corrosive HCl byproduct,

thereby driving the equilibrium forward, and it prevents acid-catalyzed degradation of sensitive

organic substrates.

Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Dissolve the target

alcohol (1.0 eq) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

Base Addition: Add triethylamine (1.5 eq) and a catalytic amount of 4-dimethylaminopyridine

(DMAP, 0.1 eq) to the solution.

Reagent Introduction: Cool the mixture to 0 °C using an ice bath. Add

chloromethoxy(dimethyl)silane (1.2 eq) dropwise via a syringe. Rationale: Dropwise

addition controls the exothermic nature of the substitution reaction.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2-4

hours. Monitor completion via Thin Layer Chromatography (TLC).

Quenching: Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl) to

neutralize excess base and unreacted silane.

Extraction & Purification: Extract the aqueous layer with DCM. Wash the combined organic

layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

1. Substrate Prep
(Dry Solvent + Base)

2. Reagent Addition
(Dropwise at 0°C)

3. Reaction
(Stir at RT, 2-4h)

4. Quenching
(Sat. NH4Cl)

5. Purification
(Extraction)
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Step-by-step experimental workflow for the silylation of alcohols.
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Protocol 2: Silanization of Glass Substrates
Substrate Cleaning: Immerse glass slides in a piranha solution (3:1 H₂SO₄:H₂O₂) for 30

minutes to generate a high density of reactive surface silanol (-OH) groups. (Warning:

Piranha solution is highly reactive and explosive in contact with organics; use extreme

caution).

Rinsing & Drying: Rinse thoroughly with copious amounts of deionized water, followed by

acetone. Dry under a stream of high-purity nitrogen.

Silanization: Submerge the substrates in a 2-5% (v/v) solution of

chloromethoxy(dimethyl)silane in anhydrous toluene for 12 hours at room temperature

under an inert atmosphere.

Curing: Remove the substrates, rinse with fresh toluene to remove physisorbed silane, and

bake at 110 °C for 30 minutes to drive the condensation reaction to completion, forming a

robust siloxane linkage.

Handling, Safety, and Stability
Chloromethoxy(dimethyl)silane is highly flammable (Flash Point: -9 °C) and corrosive . Upon

contact with water or ambient moisture, it violently releases toxic HCl gas.

Storage: Must be stored in tightly sealed containers under an inert gas (nitrogen or argon) in

a cool, dry, and well-ventilated area (preferably 2-8 °C).

PPE: Handling requires a certified chemical fume hood, heavy-duty nitrile or neoprene

gloves, chemical splash goggles, and a flame-resistant lab coat.

References
National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for

CID 74579, Chloro-methoxy-dimethylsilane." PubChem, [Link]

Strand, C. et al. "Molecular layer deposition using cyclic azasilanes, maleic anhydride,

trimethylaluminum, and water." Journal of Vacuum Science & Technology A, AIP Publishing,

[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b14125739/docs?utm_src=pdf-body#molecular-structure-and-reactivity-of-chloromethoxy-dimethyl-silane-a-comprehensive-technical-guide
https://www.benchchem.com/product/b14125739/docs?utm_src=pdf-body#molecular-structure-and-reactivity-of-chloromethoxy-dimethyl-silane-a-comprehensive-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/74579
https://doi.org/10.1116/1.4972465
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14125739?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dreyfuss, P. et al. "Chemistry of Silane Coupling Reactions. II. Reaction of

Dimethylmethoxysilanated Poly(butadiene) with Triethylsilanol and with Glass." Defense

Technical Information Center (DTIC), [Link]

To cite this document: BenchChem. [Molecular Structure and Reactivity of
Chloromethoxy(dimethyl)silane: A Comprehensive Technical Guide]. BenchChem, [2026].
[Online PDF]. Available at:
[https://www.benchchem.com/product/b14125739/docs#molecular-structure-and-reactivity-
of-chloromethoxy-dimethyl-silane-a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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